Cas no 104228-52-6 (Butanoic acid, 4-(chlorosulfinyl)-, ethyl ester)

• Product Name: Butanoic acid, 4-(chlorosulfinyl)-, ethyl ester
• CAS No: 104228-52-6
• MF: C₆H₁₁ClO₃S
• MW: 198.667740106583
• CID: 1147695
• PubChem ID: 20216931
• Update Time: 2025-04-20

Butanoic acid, 4-(chlorosulfinyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-(chlorosulfinyl)-, ethyl ester
• EN300-732229
• SCHEMBL10723632
• ethyl 4-sulfinobutanoate
• 104228-52-6

• Inchi： 1S/C6H11ClO3S/c1-2-10-6(8)4-3-5-11(7)9/h2-5H2,1H3
• InChI Key： UEUXXUQLOZPPAC-UHFFFAOYSA-N
• SMILES： ClS(CCCC(=O)OCC)=O

Computed Properties

• Exact Mass: 198.01183
• Monoisotopic Mass: 198.0117431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• PSA: 43.37